Cas no 917364-12-6 (1-(propan-2-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(propan-2-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 917364-12-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD07376009
• CID: 69505
• PubChem ID: 40152224
• Update Time: 2024-10-26

1-(propan-2-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1H-imidazole-4-carboxylic acid
• 1-propan-2-ylimidazole-4-carboxylic acid
• 1-(1-Methylethyl)-1H-imidazole-4-carboxylic acid (ACI)
• 1-(propan-2-yl)-1H-imidazole-4-carboxylic acid
• XFCGFENUIALWFJ-UHFFFAOYSA-N
• 1-isopropyl-1H-imidazole-4-carboxylicacid
• AKOS015918585
• MFCD07376009
• 917364-12-6
• DTXSID00654002
• J-504816
• SCHEMBL710186
• DB-009150
• EN300-178077
• SY128876
• 1H-Imidazole-4-carboxylic acid, 1-(1-methylethyl)-
• AC8859
• CS-0101509
• 1-isopropylimidazole-4-carboxylic acid

• MDL： MFCD07376009
• Inchi： 1S/C7H10N2O2/c1-5(2)9-3-6(7(10)11)8-4-9/h3-5H,1-2H3,(H,10,11)
• InChI Key： XFCGFENUIALWFJ-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C(C)C)C=N1)O

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.23
• Boiling Point: 361.9 ℃ at 760 mmHg
• Flash Point: 361.9 °C at 760 mmHg
• Refractive Index: 1.563
• PSA: 55.12000
• LogP: 1.16220
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(propan-2-yl)-1H-imidazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles